Aqueous solutions with information on solids: room-temperature phosphorescence of polysaccharide–benzophenone complexes†
RSC Advances Pub Date: 2023-01-26 DOI: 10.1039/D2RA08205E
Abstract
Benzophenone and its derivatives emit crystallization-induced phosphorescence despite their simple structures. To easily modify their phosphorescence properties, we prepared phosphorescence-emitting aqueous solutions of polysaccharide–benzophenone and polysaccharide-4,4′-difluorobenzophenone complexes, which exhibit excellent biocompatibility and biodegradability.
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